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Compound of Interest

Compound Name: TmPyPB

Cat. No.: B1422272

An Objective Cost-Performance Analysis of TmPyPB for Commercial Applications

For researchers and drug development professionals, the selection of appropriate chemical
tools is paramount. Meso-tetra(N-methyl-4-pyridyl)porphine, commonly known as TmPyPB or
TMPyP4, is a versatile cationic porphyrin widely investigated for its dual utility as a G-
quadruplex (G4) stabilizing ligand and a photosensitizer for photodynamic therapy (PDT). This
guide provides an objective cost-performance analysis of TmPyPB, comparing it with key
alternatives in its primary applications, supported by experimental data and detailed protocols.

Cost-Performance Overview

TmPyPB is a potent biological agent but its utility must be weighed against its cost and
scientific drawbacks, such as low selectivity for G4 DNA. The following sections provide a
detailed breakdown of its performance metrics and a cost comparison with viable alternatives.

Performance as a G-Quadruplex (G4) Ligand

G-quadruplexes are non-canonical DNA structures found in telomeres and oncogene
promoters. Their stabilization by small molecules like TmPyPB is a promising anti-cancer
strategy, as it can inhibit telomerase activity and downregulate oncogene expression.

The mechanism involves the ligand binding to and stabilizing the G4 structure, which acts as a
steric block to transcriptional machinery or telomerase, ultimately leading to cell cycle arrest
and apoptosis.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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